Cas no 2639399-86-1 (tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate)

Tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate is a chiral thiazolidine derivative featuring a tert-butyl ester group and a 3,4,5-trimethoxyphenyl substituent. This compound is of interest in organic synthesis and medicinal chemistry due to its stereocenter at the 4-position, which can serve as a key intermediate for the preparation of biologically active molecules. The thiazolidine core offers structural rigidity, while the trimethoxyphenyl moiety may contribute to enhanced binding interactions in target systems. Its tert-butyl ester group provides stability and facilitates further functionalization under mild conditions. The compound’s well-defined stereochemistry and modular structure make it valuable for asymmetric synthesis and drug discovery applications.
tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate structure
2639399-86-1 structure
Product Name:tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate
CAS No:2639399-86-1
MF:C17H25NO5S
MW:355.449104070663
CID:5664029
PubChem ID:165899710
Update Time:2025-06-15

tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate
    • 2639399-86-1
    • EN300-27724011
    • Inchi: 1S/C17H25NO5S/c1-17(2,3)23-16(19)11-9-24-15(18-11)10-7-12(20-4)14(22-6)13(8-10)21-5/h7-8,11,15,18H,9H2,1-6H3/t11-,15?/m0/s1
    • InChI Key: PRSIXBCJLWRFCE-VPHXOMNUSA-N
    • SMILES: S1C[C@@H](C(=O)OC(C)(C)C)NC1C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 355.14534407g/mol
  • Monoisotopic Mass: 355.14534407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 91.3Ų

tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27724011-0.05g
tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate
2639399-86-1 95.0%
0.05g
$563.0 2025-03-20
Enamine
EN300-27724011-0.1g
tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate
2639399-86-1 95.0%
0.1g
$591.0 2025-03-20
Enamine
EN300-27724011-0.25g
tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate
2639399-86-1 95.0%
0.25g
$617.0 2025-03-20
Enamine
EN300-27724011-0.5g
tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate
2639399-86-1 95.0%
0.5g
$645.0 2025-03-20
Enamine
EN300-27724011-1.0g
tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate
2639399-86-1 95.0%
1.0g
$671.0 2025-03-20
Enamine
EN300-27724011-2.5g
tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate
2639399-86-1 95.0%
2.5g
$1315.0 2025-03-20
Enamine
EN300-27724011-5.0g
tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate
2639399-86-1 95.0%
5.0g
$1945.0 2025-03-20
Enamine
EN300-27724011-10.0g
tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate
2639399-86-1 95.0%
10.0g
$2884.0 2025-03-20
Enamine
EN300-27724011-1g
2639399-86-1
1g
$671.0 2023-09-10
Enamine
EN300-27724011-5g
2639399-86-1
5g
$1945.0 2023-09-10

Additional information on tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate

Introduction to Tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2639399-86-1)

tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 2639399-86-1), belongs to a class of molecules known for their potential biological activity and structural complexity. The intricate arrangement of functional groups within its molecular framework makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The molecular structure of tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate features a thiazolidine core, which is a five-membered heterocyclic ring containing sulfur and oxygen atoms. This core is flanked by various substituents that contribute to its unique chemical properties. Specifically, the presence of a tert-butyl group at the 4-position and a (3,4,5-trimethoxyphenyl) group at the 2-position introduces steric and electronic effects that influence the compound's reactivity and interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in drug discovery. The thiazolidine scaffold is well-documented for its role in various bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The specific stereochemistry indicated by the (4R) configuration suggests that this compound may exhibit enantioselective properties, which are increasingly important in modern drug design due to their impact on efficacy and safety.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have indicated that tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate may interact with specific enzymes and receptors involved in inflammatory pathways. This has opened up possibilities for its use in developing treatments for conditions such as rheumatoid arthritis and other inflammatory disorders.

The trimethoxyphenyl group attached to the thiazolidine ring adds another layer of complexity to the compound's behavior. This aromatic moiety is known to modulate electronic properties and can participate in hydrogen bonding interactions, which are crucial for binding affinity in drug-receptor complexes. The combination of these features makes this compound a promising candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate. Initial results suggest that it may possess anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase-2 (COX-2). Additionally, its structural similarity to known bioactive molecules has prompted researchers to investigate its potential as a lead compound for further derivatization and optimization.

The synthesis of this compound presents an intriguing challenge due to its complex stereochemistry and functional group compatibility. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary strategies, have been employed to achieve the desired configuration with high enantiomeric purity. These techniques are essential for ensuring that the final product exhibits the intended biological activity without unwanted side effects.

The growing interest in this compound underscores the broader trend toward developing targeted therapies based on rational drug design principles. By leveraging structural information and computational tools, researchers can identify promising candidates like tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate more efficiently than ever before. This approach not only accelerates the drug discovery process but also enhances the likelihood of developing compounds with improved therapeutic profiles.

Future research directions may include exploring the pharmacokinetic properties of this compound to ensure optimal absorption, distribution, metabolism, excretion, and toxicity profiles. Additionally, preclinical studies will be necessary to evaluate its safety and efficacy in animal models before human trials can be initiated. These steps are critical for determining whether this promising candidate can progress into clinical development.

The impact of such research extends beyond individual compounds like tert-butyl (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylate. By providing insights into new molecular architectures and interaction mechanisms, these studies contribute to the broader understanding of drug action and may inspire innovative approaches to treating various diseases.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.